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MC 1080 MC 1080
Brand Name: Vulcanchem
CAS No.: 126860-84-2
VCID: VC0106477
InChI: InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-24,26,28,30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10+/t17-,22-,23-,24+,26+,27-/m1/s1
SMILES: CC(CCC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Molecular Formula: C27H40O3
Molecular Weight: 412.614

MC 1080

CAS No.: 126860-84-2

Reference Standards

VCID: VC0106477

Molecular Formula: C27H40O3

Molecular Weight: 412.614

MC 1080 - 126860-84-2

CAS No. 126860-84-2
Product Name MC 1080
Molecular Formula C27H40O3
Molecular Weight 412.614
IUPAC Name (4R)-4-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-1-cyclopropylpentan-1-one
Standard InChI InChI=1S/C27H40O3/c1-17(6-13-25(29)20-8-9-20)23-11-12-24-19(5-4-14-27(23,24)3)7-10-21-15-22(28)16-26(30)18(21)2/h7,10,17,20,22-24,26,28,30H,2,4-6,8-9,11-16H2,1,3H3/b19-7+,21-10+/t17-,22-,23-,24+,26+,27-/m1/s1
Standard InChIKey HQKYZTGFOOKQAV-RUHDGNCTSA-N
SMILES CC(CCC(=O)C1CC1)C2CCC3C2(CCCC3=CC=C4CC(CC(C4=C)O)O)C
Synonyms (4R)-1-Cyclopropyl-4-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylenecyclohexylidene]ethylidene]octahydro-7a-methyl-1H-inden-1-yl]-1-pentanone; (1α,3β,5Z,7E)-24-Cyclopropyl-1,3-dihydroxy-9,10-secochola-5,7,10(19)-trien-24-one
PubChem Compound 73946349
Last Modified Nov 11 2021
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